Cas no 2659313-55-8 (methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate)

• Product Name: methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate
• CAS No: 2659313-55-8
• MF: C₁₅H₂₂BNO₄
• MW: 291.15048456192
• CID: 5466316
• Update Time: 2026-03-10

methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinepropanoate
• methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate

• Inchi： 1S/C15H22BNO4/c1-14(2)15(3,4)21-16(20-14)11-8-9-17-12(10-11)6-7-13(18)19-5/h8-10H,6-7H2,1-5H3
• InChI Key： UTXWKMQSJZTXKW-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=NC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.5±32.0 °C(Predicted)
• pka: 4.39±0.22(Predicted)

Additional information on methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate

Methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate (CAS No. 2659313-55-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate, identified by its CAS number 2659313-55-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. The unique structural features of this molecule, including its boronic ester functionality and pyridine ring moiety, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent in the molecular structure is a key feature that enhances the reactivity of the compound in cross-coupling reactions. This boronic ester group is particularly useful in Suzuki-Miyaura couplings, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds with high precision. The pyridine ring further contributes to the compound's versatility by providing a handle for further functionalization through nucleophilic substitution or metal coordination.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. Methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate has emerged as a pivotal building block in this endeavor. Its ability to undergo facile cross-coupling reactions allows for the rapid assembly of complex scaffolds that mimic natural substrates and disrupt enzyme function. For instance, researchers have leveraged this compound to synthesize inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell signaling pathways implicated in autoimmune diseases such as rheumatoid arthritis and chronic lymphocytic leukemia.

The< strong>molecular design of Methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate exemplifies the synergy between boronic ester chemistry and heterocyclic pharmacophores. The boron atom's electrophilic nature facilitates its interaction with nucleophiles under palladium catalysis, while the pyridine ring can engage in hydrogen bonding or π-stacking interactions with biological targets. This dual functionality has been exploited to create molecules with enhanced binding affinity and selectivity.

Advances in computational chemistry have further accelerated the development of derivatives of Methyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]propanoate. Molecular modeling studies have revealed insights into how subtle modifications to the pyridine ring can modulate binding interactions with protein targets. For example, introducing electron-withdrawing groups such as fluoro or chloro substituents can fine-tune the electronic properties of the ring system without compromising its ability to participate in cross-coupling reactions.

The pharmaceutical industry has also explored Methyl 3-[4-(4,4,5,5-tetramethyl-1,3，2-dioxaborolan-2 -yl)-2-pyridyl]propanoate as a precursor for radiolabeled compounds used in positron emission tomography (PET) imaging. The boronic ester group can be selectively radiolabeled with tritium or carbon-11 isotopes via borylation reactions before further functionalization. Such radiotracers are invaluable tools for visualizing metabolic pathways and tracking drug distribution in vivo.

Another emerging application lies in the field of materials science. The< strong>boronic ester moiety exhibits unique properties when incorporated into polymers or nanoparticles designed for drug delivery. These materials can undergo stimuli-responsive cleavage under physiological conditions or targeted enzymatic action within diseased tissues. This capability has opened up new avenues for developing smart drug delivery systems capable of releasing therapeutic payloads at specific sites within the body.

The synthesis of Methyl 3-[4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan -2 -yl)-2-pyridyl]propanoate itself is a testament to the ingenuity of synthetic organic chemists. The process typically involves multi-step sequences starting from commercially available precursors such as pyridine derivatives and pinacol borane complexes. Key steps include halogenation followed by palladium-catalyzed borylation reactions that introduce both< strong>the tetramethyl-l，3，2-dioxaborolan -2 -yl group and any additional substituents on the pyridine ring.

The< strong>Suzuki-Miyaura coupling, named after Akira Suzuki and Richard F. Heck who shared the Nobel Prize in Chemistry for their work on palladium-catalyzed cross-coupling reactions between organoboron compounds and organic halides or pseudohalides is particularly relevant here. This reaction is highly efficient at room temperature under mild conditions using aryl halides or triflates as coupling partners along with Methyl 3-[4-(l，l，l-trimethylethyl) -l，3，l-dioxaborolane -l -yl)]pyridine as one component:

\[ \text{R-X} + \text{Methyl 3-[}^{t}\text{Bu}_\text{}_\text{}_\text{}_\text{}_\text{}_\text{}_\text{}_\text{]}_\text{-}\text{(py)}-\text{B(O)}^t\text{Bu}\_ \rightarrow \quad \quad \quad \quad \quad \quad \quad [\mathrm{Pd}(dppf)_\frac{\mathrm{}]}_{}]^+\mathrm{}[Cl]^-\quad \] where R represents various aryl groups that impart specific biological activities to the resulting compounds. The versatility of Methyl 3-[l( l , l , l-trimethylethyl) l , l , l-dioxaborolane-l - yl)]pyridine underscores its importance not only as an intermediate but also as a scaffold for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas including oncology neurology cardiovascular diseases endocrinology infectious diseases etc. Looking ahead research efforts are expected to continue expanding upon these foundational studies exploring new derivatives applications through interdisciplinary collaborations between chemists biologists pharmacologists materials scientists nanotechnologists etc. The continued refinement of synthetic methodologies coupled with advances computational modeling will further enhance our ability design optimize deliver next generation therapeutics based upon this versatile building block opening up exciting possibilities future medicine.